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Compound of Interest

Compound Name: G6PDi-1

Cat. No.: B3025798 Get Quote

Application Notes and Protocols for G6PDi-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
G6PDi-1 is a potent, reversible, and non-competitive inhibitor of glucose-6-phosphate

dehydrogenase (G6PD), the rate-limiting enzyme of the pentose phosphate pathway (PPP).[1]

[2] Inhibition of G6PD by G6PDi-1 leads to the depletion of NADPH, which is crucial for

antioxidant defense and reductive biosynthesis.[1] This makes G6PDi-1 a valuable tool for

studying the roles of G6PD and the PPP in various physiological and pathological processes,

including cancer metabolism and immunology. G6PDi-1 has been shown to decrease

inflammatory cytokine production in T cells and suppress the respiratory burst in neutrophils.

Physicochemical Properties and Solubility
G6PDi-1 is a crystalline solid with the molecular formula C₁₄H₁₂N₄OS and a molecular weight

of approximately 284.34 g/mol . It is essential to refer to the batch-specific molecular weight

provided on the vial or Certificate of Analysis when preparing stock solutions.

Table 1: Solubility of G6PDi-1 in Various Solvents
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Solvent Solubility
Concentration
(mM)

Notes

DMSO 100 mM ~28.43 mg/mL

Solubility may vary

between suppliers.

Use fresh, high-quality

DMSO as moisture

can reduce solubility.

DMSO 57 mg/mL ~200.46 mM

DMSO 50 mg/mL ~175.85 mM

May require

sonication to fully

dissolve.

DMSO 10 mg/mL ~35.17 mM

DMSO 2 mg/mL ~7.03 mM

DMF 15 mg/mL ~52.75 mM

DMF:PBS (pH 7.2)

(1:4)
0.20 mg/mL ~0.70 mM

Water Insoluble -

Ethanol Insoluble -

Biological Activity
G6PDi-1 is a highly potent inhibitor of G6PD. Its inhibitory effects have been characterized in

various in vitro systems.

Table 2: In Vitro Potency and Working Concentrations of G6PDi-1
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Parameter Value Cell/System Notes

IC₅₀ (G6PD inhibition) 70 nM Human G6PD

IC₅₀ (G6PDH

inhibition)
102 nM

Lysates of cultured

astrocytes

NADPH Depletion 10 - 50 µM

Various cultured cells,

including T cells and

red blood cells

Inhibition of Colony

Formation
20 - 30 µM HCT116 cells

This effect can be

rescued by the

antioxidant N-acetyl

cysteine.

Inhibition of Cytokine

Production
Various Activated T cells

Decreases production

of cytokines induced

by PMA and

ionomycin.

Inhibition of Oxidative

Burst
50 µM

Mouse and human

neutrophils

Half-maximal effects

on PPP-dependent

metabolic pathways

3 - 6 µM
Cultured primary rat

astrocytes

Experimental Protocols
Preparation of G6PDi-1 Stock Solution

Determine the required concentration and volume of the stock solution. A common stock

concentration is 10 mM in DMSO.

Weigh the required amount of G6PDi-1 powder using a calibrated analytical balance. Use

the batch-specific molecular weight for accurate calculations.

Add the appropriate volume of fresh, anhydrous DMSO to the G6PDi-1 powder. To aid

dissolution, vortexing and sonication may be necessary.
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Ensure the G6PDi-1 is completely dissolved before use.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C. When stored at -80°C, the solution is stable for up

to 6 months; at -20°C, it is stable for up to 1 month.

General Protocol for Cell-Based Assays
Cell Culture: Culture the cells of interest to the desired confluency under standard conditions.

Preparation of Working Solution: Dilute the G6PDi-1 stock solution to the desired final

concentration in the appropriate cell culture medium. It is crucial to ensure that the final

concentration of the solvent (e.g., DMSO) does not exceed a level that is toxic to the cells

(typically <0.5%).

Treatment: Remove the existing cell culture medium and replace it with the medium

containing the desired concentration of G6PDi-1. Include a vehicle control (medium with the

same concentration of solvent as the G6PDi-1 treated wells).

Incubation: Incubate the cells for the desired period (e.g., 2 to 24 hours), depending on the

specific assay and cell type.

Downstream Analysis: Following incubation, perform the desired downstream analysis, such

as measuring cell viability, NADPH levels, cytokine production, or oxidative burst.

G6PDH Activity Assay in Cell Lysates
This protocol is adapted from a study on cultured primary astrocytes.

Cell Lysis:

Wash cultured cells twice with ice-cold PBS.

Lyse the cells in a suitable lysis buffer.

Enzyme Reaction:
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In a 96-well plate, add the cell lysate.

Add varying concentrations of G6PDi-1 (e.g., from 1 nM to 10 µM) or a vehicle control.

Initiate the reaction by adding the G6PD substrate (glucose-6-phosphate) and NADP+.

Measurement:

Measure the increase in absorbance at 340 nm, which corresponds to the production of

NADPH.

The rate of NADPH production is proportional to the G6PDH activity.

Data Analysis:

Calculate the G6PDH activity for each G6PDi-1 concentration.

Plot the G6PDH activity against the G6PDi-1 concentration to determine the IC₅₀ value.

Signaling Pathways and Experimental Workflows
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Caption: Inhibition of G6PD by G6PDi-1 in the Pentose Phosphate Pathway.
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Caption: General experimental workflow for cell-based assays using G6PDi-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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